(3-amino-1-methyl-1H-pyrazol-4-yl)(piperidin-1-yl)methanone
Description
(3-Amino-1-methyl-1H-pyrazol-4-yl)(piperidin-1-yl)methanone is a heterocyclic compound featuring a 3-amino-substituted pyrazole core linked via a methanone bridge to a piperidine ring. This compound’s structural motifs are commonly explored in medicinal chemistry for their pharmacokinetic and pharmacodynamic versatility .
Properties
Molecular Formula |
C10H16N4O |
|---|---|
Molecular Weight |
208.26 g/mol |
IUPAC Name |
(3-amino-1-methylpyrazol-4-yl)-piperidin-1-ylmethanone |
InChI |
InChI=1S/C10H16N4O/c1-13-7-8(9(11)12-13)10(15)14-5-3-2-4-6-14/h7H,2-6H2,1H3,(H2,11,12) |
InChI Key |
MHGWCRACLBEANL-UHFFFAOYSA-N |
Canonical SMILES |
CN1C=C(C(=N1)N)C(=O)N2CCCCC2 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (3-amino-1-methyl-1H-pyrazol-4-yl)(piperidin-1-yl)methanone typically involves the following steps:
Formation of the Pyrazole Ring: The pyrazole ring can be synthesized through the reaction of hydrazine with a β-diketone under acidic or basic conditions. The choice of solvent and temperature can influence the yield and purity of the product.
Substitution Reactions: The amino and methyl groups are introduced onto the pyrazole ring through substitution reactions. This can be achieved using appropriate reagents such as methyl iodide for methylation and ammonia or amines for amination.
Attachment of the Piperidine Ring: The piperidine ring is attached to the pyrazole ring via a methanone linkage. This step typically involves the use of a coupling reagent such as N,N’-dicyclohexylcarbodiimide (DCC) to facilitate the formation of the amide bond.
Industrial Production Methods
In an industrial setting, the production of (3-amino-1-methyl-1H-pyrazol-4-yl)(piperidin-1-yl)methanone may involve large-scale batch or continuous flow processes. The choice of method depends on factors such as the desired production volume, cost, and environmental considerations. Optimization of reaction conditions, such as temperature, pressure, and solvent choice, is crucial to maximize yield and minimize waste.
Chemical Reactions Analysis
Types of Reactions
Oxidation: The compound can undergo oxidation reactions, particularly at the amino group, leading to the formation of nitroso or nitro derivatives.
Reduction: Reduction reactions can target the carbonyl group in the methanone linkage, converting it to an alcohol.
Substitution: The compound can participate in nucleophilic substitution reactions, where the amino or methyl groups are replaced by other functional groups.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and hydrogen peroxide (H₂O₂).
Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are typically used.
Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions under appropriate conditions (e.g., basic or acidic medium).
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the amino group may yield nitroso or nitro derivatives, while reduction of the carbonyl group may produce alcohols.
Scientific Research Applications
(3-amino-1-methyl-1H-pyrazol-4-yl)(piperidin-1-yl)methanone is a synthetic organic molecule featuring a pyrazole ring fused with a piperidine moiety, with an amino group and a methyl group on the pyrazole ring. The methanone functional group enhances its reactivity, making it a subject of interest in medicinal chemistry and drug development.
Potential Applications
The compound has potential applications in various fields:
- Medicinal Chemistry : Due to its unique structure, this compound can be a building block for synthesizing various drug candidates.
- Agrochemicals : Derivatives of this compound might be explored as potential pesticides or herbicides.
- Material Science : The compound's properties can be modified for use in developing new materials.
Studies on Interactions with Biological Macromolecules
Studies focusing on how (3-amino-1-methyl-1H-pyrazol-4-yl)(piperidin-1-yl)methanone interacts with biological macromolecules, like proteins and nucleic acids, are important to understand how it works. Key areas of focus include:
- Binding Affinity : Determining how strongly the compound binds to specific biological targets.
- Structural Changes : Observing any changes in the structure of the target molecule upon binding.
- Functional Effects : Evaluating the impact of the compound on the biological function of the target molecule.
Structural Similarities and Biological Activities
Several compounds share structural similarities with (3-amino-1-methyl-1H-pyrazol-4-yl)(piperidin-1-yl)methanone :
| Compound Name | Structural Features | Unique Properties |
|---|---|---|
| 3-Amino-pyrazole | Contains an amino group on the pyrazole ring | Exhibits strong antimicrobial activity |
| 4-Piperidinyl-pyrazole | Piperidine ring attached directly to the pyrazole | Known for neuroprotective effects |
| 5-Methylpyrazole | Methyl group at position 5 on the pyrazole | Used in agricultural applications |
Mechanism of Action
The mechanism of action of (3-amino-1-methyl-1H-pyrazol-4-yl)(piperidin-1-yl)methanone involves its interaction with specific molecular targets. The compound can bind to enzymes, receptors, or other proteins, modulating their activity. The exact pathways and targets depend on the specific application and context of use. For example, in medicinal chemistry, the compound may inhibit or activate certain enzymes, leading to therapeutic effects.
Comparison with Similar Compounds
Structural Features and Substituent Effects
Pyrazole Derivatives with Aromatic Extensions
- (3,5-Dimethylpyrazol-1-yl)-[4-(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-ylamino)phenyl]methanone (): This compound replaces the amino group with a dimethylpyrazole and incorporates a pyrazolopyrimidine-phenyl extension.
- (3-Amino-1-phenyl-1H-pyrazol-4-yl){thieno[2,3-b]thiophen-2-yl}methanone (): The thienothiophene core and dual pyrazole groups increase aromatic surface area, favoring π-π stacking interactions. However, the phenyl substituents at the 1-position of pyrazole may reduce solubility compared to the target compound’s methyl group .
Piperidine/Piperazine-Based Analogues
- [4-(3-Methoxyphenyl)-1-piperazinyl][1-(6-phenoxypyrimidin-4-yl)piperidin-4-yl]methanone (): The methoxyphenyl-piperazinyl group enhances lipophilicity, likely improving blood-brain barrier penetration. The phenoxy-pyrimidine moiety adds steric bulk, which may limit target accessibility compared to the target compound’s compact structure .
Fluorinated Analogues
- ADX47273 (): This tool compound features a 4-fluorophenyl and oxadiazole group. Fluorine atoms enhance metabolic stability and electronegativity, offering superior pharmacokinetics compared to the amino-methylpyrazole in the target compound .
- Difluorocyclobutyl/Difluoropyrrolidinyl Methanones (): Fluorinated cyclobutyl or pyrrolidinyl groups improve bioavailability by reducing cytochrome P450 metabolism.
Physicochemical Properties
Pharmacological Activity
- Kinase Inhibition (): Pyrazolopyrimidine derivatives () show pronounced kinase inhibition due to pyrimidine’s ATP-binding affinity. The target compound’s amino group may offer selective modulation of non-kinase targets, such as GPCRs .
Neurological Targets () :
Fluorinated compounds like ADX47273 exhibit efficacy in neurological models (e.g., mGluR5 modulation), whereas the target compound’s piperidine may favor dopamine or sigma receptor interactions .- Antimicrobial Potential (): Thienothiophene-containing derivatives () demonstrate antimicrobial activity, possibly due to membrane disruption. The target compound’s amino group could enhance solubility for systemic applications .
Pharmacokinetic Considerations
- Metabolic Stability : Fluorinated analogues () resist oxidative metabolism better than the target compound. Piperidine’s susceptibility to N-dealkylation may shorten the target’s half-life .
- Bioavailability: The thienothiophene derivative’s high molecular weight () may limit absorption, whereas the target compound’s lower weight (~263 Da) aligns with Lipinski’s rules for improved oral availability .
Biological Activity
The compound (3-amino-1-methyl-1H-pyrazol-4-yl)(piperidin-1-yl)methanone is a synthetic organic molecule that has garnered attention for its potential biological activities. Its structure, characterized by a pyrazole ring linked to a piperidine moiety, suggests various interactions with biological targets, making it a candidate for medicinal chemistry and drug development.
Structural Characteristics
The molecular formula of the compound is with a molecular weight of 208.26 g/mol. The key structural features include:
- A pyrazole ring with an amino group at position 3 and a methyl group at position 1.
- A piperidine ring , which enhances the compound's biological activity through its ability to interact with various biological macromolecules.
Biological Activity Overview
Research indicates that compounds similar to (3-amino-1-methyl-1H-pyrazol-4-yl)(piperidin-1-yl)methanone exhibit significant biological activities, including:
Anticancer Activity
Studies have shown that pyrazole derivatives can inhibit the growth of various cancer cell lines, including lung, breast, and prostate cancers. For instance, compounds containing the 1H-pyrazole structure have been reported to exhibit antiproliferation activity both in vitro and in vivo against multiple cancer types .
Antimicrobial Properties
Compounds with similar structural features have demonstrated strong antimicrobial activity. The presence of the amino group in the pyrazole ring is believed to enhance this activity .
Anti-inflammatory Effects
Research has indicated that certain pyrazole derivatives possess anti-inflammatory properties, which could be beneficial in treating inflammatory diseases .
Comparative Analysis of Similar Compounds
A comparative analysis of structurally similar compounds highlights their unique properties and biological activities:
| Compound Name | Structural Features | Unique Properties |
|---|---|---|
| 3-Amino-pyrazole | Contains an amino group on the pyrazole ring | Exhibits strong antimicrobial activity |
| 4-Piperidinyl-pyrazole | Piperidine ring attached directly to the pyrazole | Known for neuroprotective effects |
| 5-Methylpyrazole | Methyl group at position 5 on the pyrazole | Used in agricultural applications |
This table illustrates how variations in structure can lead to differing biological activities, emphasizing the potential of (3-amino-1-methyl-1H-pyrazol-4-yl)(piperidin-1-yl)methanone as a versatile compound.
Case Studies and Research Findings
Recent studies have focused on synthesizing and evaluating the biological activities of various pyrazole-containing compounds. For example, one study synthesized a series of asymmetric MACs fused with 1-aryl-1H-pyrazoles, leading to the discovery of new anticancer agents . Another investigation highlighted the role of pyrazole derivatives in inhibiting tumor growth across different cancer types, showcasing their potential as therapeutic agents .
The mechanism by which (3-amino-1-methyl-1H-pyrazol-4-yl)(piperidin-1-yl)methanone exerts its biological effects is believed to involve interactions with specific proteins and nucleic acids. These interactions can disrupt cellular processes critical for cancer cell proliferation and survival, thereby enhancing its anticancer efficacy .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
